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Compound of Interest

Compound Name: Acethydrazide

Cat. No.: B032501

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
profile of Acethydrazide (CAS No. 1068-57-1). The information is compiled from safety data
sheets, toxicological databases, and scientific literature to serve as a critical resource for
professionals working with this compound.

Chemical and Physical Properties

Acethydrazide, also known as acetylhydrazine, is a carbohydrazide that is a metabolite of the
anti-tuberculosis drug Isoniazid.[1][2] It is primarily used as an intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1][3] It appears as a white to off-white crystalline
solid or powder.[1]

Table 1: Physical and Chemical Properties of Acethydrazide
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Property Value Source(s)
CAS Number 1068-57-1 [1][4]
Molecular Formula C2HeN20 [1][5]
Molecular Weight 74.08 g/mol [2][5]
Appearance White solid/moist crystals [11161[7]
Melting Point 57 - 68 °C [4]71(8]
Boiling Point 129 °C @ 18 mmHg 41071
Flash Point > 110 °C (> 230 °F) [41[8]
Solubility Very soluble in water [1][6]
Vapor Pressure 0.03 mmHg @ 25 °C [6]

Safety and Handling

Acethydrazide is classified as a hazardous chemical and requires strict safety protocols during
handling and storage.[4]

GHS Hazard Classification

The compound is categorized under several hazard classes according to the Globally
Harmonized System (GHS).[9]

Table 2: GHS Classification for Acethydrazide
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Hazard Class Category Hazard Statement Signal Word
o H301: Toxic if
Acute Toxicity, Oral 3 Danger
swallowed
Skin H315: Causes skin
) o 2 o Danger
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o 2 L Danger
Damage/Irritation eye irritation
H341: Suspected of
Germ Cell _ _
o 2 causing genetic Danger
Mutagenicity
defects
) o H351: Suspected of
Carcinogenicity 2 Danger

causing cancer

Sources:[1][2][4][8][9]

Exposure Controls and Personal Protective Equipment

(PPE)

To minimize exposure, all work with Acethydrazide should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[4][10] An eyewash station and safety shower

must be readily accessible.[10]

o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4][6]

« Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective

suit are required to prevent skin contact.[4][10]

o Respiratory Protection: If a fume hood is not available or if dust is generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4][10]

e Hygiene Measures: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in

the laboratory.[9] Contaminated clothing should be removed and washed before reuse.[6][9]
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Safe Handling and Storage

o Handling: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood.[9] Minimize dust generation and accumulation.
[6] Avoid contact with eyes, skin, and clothing, and prevent ingestion and inhalation.[6]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][6][10]
Acethydrazide is hygroscopic and may be air-sensitive; storage under an inert atmosphere,
such as nitrogen, is recommended.[4][10] The product should be stored locked up and away
from incompatible materials like strong oxidizing agents and strong bases.[7][9][10]
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Caption: Logical workflow for the safe handling of Acethydrazide.

Accidental Release and First Aid Measures
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o Spill: Evacuate personnel to safe areas.[4] Clean up spills immediately using appropriate
protective equipment.[6] Avoid dust formation.[4] Sweep up the material and place it into a
suitable, labeled container for disposal.[4][6]

e First Aid:

o Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth and
drink 2-4 cupfuls of milk or water. Call a physician or poison control center immediately.[4]

[6]

o Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[6]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while
removing contaminated clothing. Get medical aid if irritation develops or persists.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[6]

Toxicology and Metabolism

Acethydrazide is poisonous by ingestion, subcutaneous, and intraperitoneal routes.[1] Chronic
exposure may lead to significant health risks, including potential organ damage and cancer.[1]

[9]

Acute Toxicity

Quantitative acute toxicity data is available from studies on various animal species.

Table 3: Acute Toxicity Data for Acethydrazide
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Route of

Dosel/Durati

Toxic

Test Type Species Source(s)
Exposure on Effects
Convulsions
Intraperitonea or effect on
LD50 Mouse 153 mg/kg ) [1]
I seizure
threshold
Subcutaneou ] Hypoglycemi
LDLo Rabbit 116 mg/kg [1]
s
LD50 Oral Wild Bird 42.2 mg/kg Not specified [71[11][12]

Health Effects

« Irritation: Causes skin irritation (redness, itching) and serious eye irritation.[1][6][13]

Inhalation may cause respiratory tract irritation, while ingestion can lead to gastrointestinal

irritation with nausea, vomiting, and diarrhea.[1][6]

o Systemic Effects: Exposure can cause hemolysis (destruction of red blood cells) and liver

damage.[1]

» Metabolite-Induced Hepatotoxicity: As a metabolite of isoniazid, the metabolic activation of

acethydrazide is considered a critical factor in isoniazid-induced hepatotoxicity.[14] Studies

show that metabolites can cause covalent binding to liver proteins and reduce intracellular

glutathione (GSH) content, leading to cellular damage.[14]

Genotoxicity and Carcinogenicity

Acethydrazide is suspected of causing genetic defects and is classified as a suspected
human carcinogen (GHS Category 2).[1][4][9] Mutation data has been reported.[1] While there

is no conclusive classification from IARC or the EPA, it should be handled with appropriate

precautions due to these suspected long-term effects.[1]

Metabolism and Mechanism of Toxicity

The toxicity of Acethydrazide is closely linked to its metabolism. It is formed from the

antituberculosis drug isoniazid via acetylation.[1] The mechanism of toxicity involves further
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metabolic activation.

e Formation: Isoniazid is metabolized in the liver by N-acetyltransferase to form
Acethydrazide.[14]

o Activation: Cytochrome P450 enzymes in the liver oxidize Acethydrazide into a highly
reactive electrophilic intermediate.

o Cellular Damage: This reactive metabolite can covalently bind to cellular macromolecules,
such as proteins, leading to cellular dysfunction and necrosis, which manifests as
hepatotoxicity.[14] This process can also deplete cellular antioxidant defenses like
glutathione.[14]

» Detoxification: Acethydrazide can also be further acetylated to form diacetylhydrazine, a
more stable and less toxic compound that can be excreted.[14]
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Caption: Metabolic activation pathway of Acethydrazide leading to hepatotoxicity.
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Experimental Protocols for Toxicological
Assessment

The following sections outline representative methodologies for assessing the toxicity of
Acethydrazide, based on established guidelines and practices.

Protocol: Acute Oral Toxicity - Limit Test (Adapted from
OECD 420)

» Objective: To determine the acute oral toxicity of a substance and identify potential health
hazards from short-term exposure.[15]

 Principle: A limit test is performed to determine if a substance causes mortality at a high dose
level. If no mortality is observed, the LD50 is considered to be greater than that dose.[15]

e Methodology:
o Animal Model: Use a single sex (typically female rats) of a standard laboratory strain.[15]

o Dosing: Administer a single dose of 2000 mg/kg body weight (or a maximum of 5 g/kg) of
Acethydrazide via oral gavage to a group of 3-5 fasted animals.[15][16] A vehicle control
group is also used.

o Observation: Observe animals for mortality, clinical signs of toxicity (changes in skin, fur,
eyes, respiration, behavior), and body weight changes for up to 14 days.[15][16]

o Endpoint: If no compound-related mortality is observed, no further testing at higher doses
is needed, and the substance is classified according to GHS criteria.[16] If mortality
occurs, further testing with lower dose groups may be initiated.[15]

o Necropsy: Perform a gross necropsy on all animals at the end of the study.

Protocol: Acute Dermal Irritation/Corrosion (Adapted
from OECD 404)

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.[17]
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o Methodology:
o Animal Model: Typically, albino rabbits are used.

o Application: Apply 0.5 g of solid Acethydrazide, moistened with a small amount of water,
to a small area (~6 cm?) of shaved skin on one animal. Cover the application site with a
gauze patch.[17]

o Exposure: After a 4-hour exposure period, remove the patch and wash the treated area to
remove any residual test substance.

o Observation: Score the test site for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.[17]

o Classification: The substance is classified based on the severity and reversibility of the
observed skin reactions.

Protocol: In Vitro Genotoxicity - Comet Assay

o Objective: To detect DNA damage (strand breaks) in individual cells caused by a genotoxic
agent.

e Methodology:

o Cell Culture: Treat a relevant human cell line (e.g., lymphocytes or HepG2) with various
concentrations of Acethydrazide for a short period (e.g., 2-4 hours). Include positive (e.g.,
H20:2) and vehicle (e.g., DMSO) controls.[16]

o Cell Embedding: Mix treated cells with low melting point agarose and layer them onto a
pre-coated microscope slide.[16]

o Lysis: Immerse the slides in a lysis solution to remove cell membranes and proteins,
leaving behind the DNA as nucleoids.

o Electrophoresis: Place the slides in an alkaline electrophoresis buffer to unwind the DNA
and separate fragments. DNA with strand breaks will migrate out of the nucleoid, forming a
“comet tail."
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o Visualization & Analysis: Stain the DNA with a fluorescent dye and visualize using a
fluorescence microscope. Quantify the extent of DNA damage by measuring the length
and intensity of the comet tail using imaging software.
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Caption: A general workflow for toxicological screening of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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